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Compound of Interest

Compound Name: Quinoline-4-boronic acid
CAS No.: 371764-64-6
Cat. No.: B050179
Get Quote
. J

This guide provides an in-depth exploration of quinoline-4-boronic acid, a versatile building
block in modern organic synthesis and medicinal chemistry. We will delve into its fundamental
properties, synthesis, and key applications, with a particular focus on its role in drug discovery
as a precursor to potent kinase inhibitors. This document is intended for researchers, scientists,
and professionals in drug development seeking a comprehensive understanding of this
important chemical entity.

Core Compound Identification and Properties

Quinoline-4-boronic acid is a heterocyclic aromatic compound containing a quinoline nucleus
substituted with a boronic acid functional group at the 4-position.

CAS Number: 371764-64-6[1][2]
Molecular Formula: CoHsBNO2[1][2]

Molecular Weight: 172.98 g/mol [1][2]

Physicochemical Properties

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b050179#bc-rfq
https://www.benchchem.com/product/b050179/docs?utm_src=pdf-body#quinoline-4-boronic-acid-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/product/b050179/docs?utm_src=pdf-body#quinoline-4-boronic-acid-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/product/B1420533
https://www.scbt.com/p/quinoline-4-boronic-acid-371764-64-6
https://www.benchchem.com/product/B1420533
https://www.scbt.com/p/quinoline-4-boronic-acid-371764-64-6
https://www.benchchem.com/product/B1420533
https://www.scbt.com/p/quinoline-4-boronic-acid-371764-64-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A thorough understanding of the physicochemical properties of quinoline-4-boronic acid is
crucial for its effective use in synthesis and for predicting its behavior in biological systems.

Property Value Source

Physical Form White solid/powder [3]

144.0°C to 145.0°C (for the

Melting Point related quinoline-6-boronic [4]
acid)

Boiling Point 400.3 £ 37.0 °C (Predicted) [3]

Density 1.28 g/cm3 (Predicted) [3]

pKa 3.70 £ 0.30 (Predicted) [3]

Sparingly soluble in cold water,
dissolves readily in hot water
and most organic solvents.[5]
Phenylboronic acids, in
Solubility general, exhibit high solubility
in ethers and ketones,
moderate solubility in
chloroform, and very low
solubility in hydrocarbons.[6][7]

Note: Some of the physicochemical data, particularly for quinoline-4-boronic acid itself, are
predicted. Experimental data for closely related analogs are provided for reference.
Researchers should verify these properties for their specific applications.

Stability and Storage

Arylboronic acids can be unstable under certain conditions, prone to protodeboronation,
especially in aqueous basic solutions.[8] For long-term storage, it is recommended to keep
quinoline-4-boronic acid in an inert atmosphere and store it in a freezer at -20°C.[3]

Synthesis of Quinoline-4-boronic Acid
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The synthesis of quinoline-4-boronic acid is most commonly achieved through a palladium-
catalyzed Miyaura borylation of a suitable quinoline precursor, followed by hydrolysis of the
resulting boronate ester.

Synthetic Strategy Overview

The primary route involves the reaction of 4-chloroquinoline with a diboron reagent, such as
bis(pinacolato)diboron (Bzpinz), in the presence of a palladium catalyst and a base. This yields
the pinacol ester of quinoline-4-boronic acid, which is a stable and easily purifiable
intermediate.[9] Subsequent hydrolysis of the pinacol ester affords the desired quinoline-4-
boronic acid.
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Caption: Synthesis of Quinoline-4-boronic acid.
Detailed Experimental Protocol: Two-Step Synthesis

from 4-Chloroquinoline

Step 1: Synthesis of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline (Pinacol Ester)
This protocol is adapted from a general procedure for the Miyaura borylation of aryl halides.[9]

e Reaction Setup: To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen),
add 4-chloroquinoline (1.0 eq), bis(pinacolato)diboron (1.1 eq), and potassium acetate (1.5

eq).
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e Solvent and Catalyst Addition: Add anhydrous 1,4-dioxane as the solvent. To this
suspension, add [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(ll) (Pd(dppf)Clz)
(0.03 eq) and 1,1'-bis(diphenylphosphino)ferrocene (dppf) (0.03 eq).

o Reaction Conditions: Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. Monitor
the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass
spectrometry (GC-MS).

o Work-up and Purification: After the reaction is complete, cool the mixture to room
temperature and filter it through a pad of Celite. Concentrate the filtrate under reduced
pressure. The crude product can be purified by column chromatography on silica gel using a
mixture of hexane and ethyl acetate as the eluent to yield the desired pinacol ester.

Step 2: Hydrolysis to Quinoline-4-boronic acid

» Hydrolysis: Dissolve the purified quinoline-4-boronic acid pinacol ester in a mixture of
tetrahydrofuran (THF) and 1 M aqueous hydrochloric acid (HCI).

e Reaction Conditions: Stir the mixture at room temperature for 2-4 hours.

« |solation: After the hydrolysis is complete, extract the aqueous layer with ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to obtain quinoline-4-boronic acid.

Applications in Organic Synthesis and Drug
Discovery

Quinoline-4-boronic acid is a valuable reagent in organic synthesis, primarily utilized in
palladium-catalyzed cross-coupling reactions to form carbon-carbon and carbon-heteroatom
bonds. Its application is particularly significant in the synthesis of biologically active molecules.

Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the
formation of biaryl and heteroaryl structures.[10] Quinoline-4-boronic acid serves as an
excellent coupling partner in these reactions.
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Caption: Suzuki-Miyaura Cross-Coupling Reaction.
Detailed Experimental Protocol: A Representative Suzuki-Miyaura Coupling
This protocol is a general procedure and may require optimization for specific substrates.

» Reaction Setup: In a reaction vessel, combine quinoline-4-boronic acid (1.2 eq), the aryl or
heteroaryl halide (1.0 eq), and a base such as potassium carbonate (K2COs) or cesium
carbonate (Cs2C0s) (2.0-3.0 eq).

e Solvent and Catalyst: Add a suitable solvent system, often a mixture of an organic solvent
(e.g., 1,4-dioxane, toluene, or DMF) and water. Degas the mixture by bubbling with an inert
gas for 15-30 minutes.

o Catalyst Addition: Add a palladium catalyst, such as tetrakis(triphenylphosphine)palladium(0)
(Pd(PPhs)4) or Pd(dppf)Clz, to the reaction mixture.

o Reaction Conditions: Heat the reaction to 80-120 °C and monitor its progress.

» Work-up and Purification: Upon completion, cool the reaction, dilute with water, and extract
with an organic solvent. The combined organic layers are then washed, dried, and
concentrated. The crude product is purified by an appropriate method, such as
recrystallization or column chromatography.

Role in the Synthesis of Kinase Inhibitors
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Quinoline-containing compounds are prevalent in medicinal chemistry due to their wide range
of biological activities. Quinoline-4-boronic acid is a key intermediate in the synthesis of
inhibitors for several important kinases, including Homeodomain-Interacting Protein Kinase 2
(HIPK2) and Receptor-Interacting Protein Kinase 2 (RIPK2).

HIPK2 is a serine/threonine kinase that plays a crucial role in cell proliferation, apoptosis, and
developmental processes.[11] Dysregulation of HIPK2 is implicated in various diseases,
including cancer and fibrosis.[12] Boron-containing quinoline derivatives have emerged as
potential HIPK?2 inhibitors.[13]

HIPK2 Signaling Pathway Overview:

HIPK2 is a key regulator of the p53 tumor suppressor pathway. Upon DNA damage, HIPK2
phosphorylates p53 at Ser46, leading to the activation of pro-apoptotic genes.[14] HIPK2 also
influences other signaling pathways, including Wnt/p-catenin and TGF-B.[12][15]
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Caption: Simplified RIPK2-NF-kB Signaling Pathway.
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Safety and Handling

Quinoline-4-boronic acid should be handled with appropriate safety precautions in a
laboratory setting.

o Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

o Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray. Use only
outdoors or in a well-ventilated area. Wear protective gloves/protective clothing/eye
protection/face protection.

o First Aid: In case of contact with eyes, rinse immediately with plenty of water. If inhaled,
remove to fresh air. If on skin, wash with plenty of soap and water.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information
before handling this compound.

Conclusion

Quinoline-4-boronic acid is a highly valuable and versatile building block for organic chemists
and medicinal chemists. Its utility in constructing complex molecular architectures through
reactions like the Suzuki-Miyaura coupling, combined with the significant biological activities of
the resulting quinoline derivatives, underscores its importance in modern drug discovery and
materials science. A thorough understanding of its properties, synthesis, and reactivity is key to
unlocking its full potential in the development of novel therapeutics and functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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